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Compound of Interest

Compound Name:
3-Hydrazinylpyridine

dihydrochloride

CAS No.: 364727-74-2

Cat. No.: B3021488

Get Quote

3-Hydrazinylpyridine dihydrochloride is a heterocyclic building block with significant utility for

researchers and drug development professionals. Its application as a pharmaceutical

intermediate is rooted in the reactivity of the hydrazine functional group, which allows for the

construction of complex molecular architectures integral to novel therapeutic agents,

particularly in targeting neurological disorders and developing compounds with anti-

inflammatory or anti-cancer properties.[1]

However, the very reactivity that makes this compound valuable also introduces significant

safety and handling challenges. The presence of the hydrazine moiety necessitates a

comprehensive understanding of its potential hazards, which include acute toxicity, severe

irritation, and potential long-term health effects analogous to other hydrazine derivatives. This

guide provides an in-depth, technically-grounded framework for the safe handling, storage, and

disposal of 3-Hydrazinylpyridine dihydrochloride. It is designed to empower researchers to

mitigate risks by understanding the causal relationship between the chemical's properties and

the required safety protocols.
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Section 1: Hazard Identification and Risk
Assessment
A thorough risk assessment is the cornerstone of safe laboratory practice. For 3-
Hydrazinylpyridine dihydrochloride, this begins with a clear understanding of its inherent

hazards as defined by the Globally Harmonized System (GHS) of Classification and Labelling

of Chemicals.

GHS Classification and Toxicological Profile
The compound is classified with several acute and specific target organ toxicity warnings. The

primary hazards are summarized in the table below.

Table 1: GHS Hazard Classification for 3-Hydrazinylpyridine Dihydrochloride

Hazard Class GHS Category Hazard Statement Source(s)

Acute Toxicity, Oral Category 4
H302: Harmful if
swallowed

[2][3]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[2][3]

Serious Eye

Damage/Irritation
Category 1

H318: Causes serious

eye damage
[2][3]

| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H335: May cause respiratory

irritation |[2][3] |

Expert Analysis:

Acute Oral Toxicity (H302): Ingestion of this compound can lead to harmful systemic effects.

The "harmful" classification warrants immediate medical attention if swallowed.[4]

Serious Eye Damage (H318): This is the most severe classification for eye hazards and

indicates a risk of irreversible damage upon contact.[5] The causality lies in the compound's

corrosive nature, which can rapidly damage the cornea and other sensitive tissues.
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Skin and Respiratory Irritation (H315 & H335): As a solid, the primary risk of respiratory

irritation comes from inhaling dust particles.[5] Skin contact can lead to significant irritation.

[5]

Concerns from the Hydrazine Moiety: While specific carcinogenicity data for this compound

is not available, the parent compound, hydrazine, is considered a potential occupational

carcinogen by NIOSH and is classified as a Group 2B (possible human) carcinogen by

IARC.[6] Therefore, 3-Hydrazinylpyridine dihydrochloride should be handled with extreme

caution as a potential carcinogen.[7]

Physicochemical Properties and Reactivity
Understanding the compound's physical state and chemical incompatibilities is critical for safe

storage and handling.

Table 2: Physicochemical Properties of 3-Hydrazinylpyridine Dihydrochloride

Property Value Source(s)

Chemical Formula C₅H₉Cl₂N₃ [2]

Molecular Weight 182.05 g/mol [2]

Appearance Light yellow to yellow solid [1][8]

| Storage Temperature | Store in a cool, dry, well-ventilated place. Recommended 2-8°C. |[8][9]

[10] |

Reactivity and Incompatibilities: The hydrazine group is a strong reducing agent, making the

compound highly reactive with certain substances.

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, acid

anhydrides, and acid chlorides.[11] Reactions with these materials can be violent and

exothermic.

Hazardous Decomposition: When heated to decomposition, it may emit toxic fumes of

nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and hydrogen chloride

gas.[12]
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Stability: The compound is stable under recommended storage conditions, but should be

kept in a tightly sealed container to prevent degradation.[8][13]

Section 2: Engineering Controls and Personal
Protective Equipment (PPE)
The hierarchy of controls must be applied to minimize exposure. Engineering controls are the

first and most effective line of defense, supplemented by appropriate PPE.

Hierarchy of Controls for 3-Hydrazinylpyridine Dihydrochloride

Elimination
(Not Feasible)

Substitution
(Not Feasible)

Engineering Controls
(e.g., Fume Hood)

Most Effective

Administrative Controls
(SOPs, Training)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Least Effective
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Caption: The Hierarchy of Controls prioritizes engineering and administrative solutions over

PPE.

Engineering Controls
Chemical Fume Hood: All weighing, handling, and solution preparation must be conducted

inside a properly functioning and certified chemical fume hood.[14] This is critical to prevent

inhalation of dust particles and contain any potential spills.

Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are

diluted and removed.[5]

Safety Equipment: An emergency eyewash station and safety shower must be readily

accessible within a 10-second travel distance from the work area.[8][15]

Personal Protective Equipment (PPE)
PPE is the last line of defense and must be selected carefully to provide a sufficient barrier.

Table 3: Personal Protective Equipment (PPE) Selection Guide
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Protection Type Specification Rationale and Source(s)

Hand Protection

Chemical-resistant gloves
(Nitrile or Neoprene
recommended for
hydrazine derivatives).

Provides a barrier against
skin contact. Always
inspect gloves before use
and wash hands after
removal.[14][16] Glove
compatibility should be
confirmed with the
manufacturer.

Eye/Face Protection

Tightly-fitting, splash-resistant

safety goggles conforming to

EN 166 (EU) or NIOSH (US)

standards. A face shield should

be worn over goggles if there

is a significant splash risk.

Protects against dust particles

and splashes, mitigating the

risk of serious eye damage.[5]

[16]

Skin and Body Protection

A fully-buttoned laboratory

coat. Consider impervious or

flame-resistant clothing for

larger quantities.

Prevents contamination of

personal clothing and protects

the skin from accidental

contact.[5][14]

| Respiratory Protection | A NIOSH-approved respirator with appropriate cartridges should be

used if engineering controls are insufficient or during a large spill cleanup. Use is a last resort

and requires a formal respiratory protection program. | Protects against inhalation of harmful

dust if airborne concentrations exceed exposure limits.[5][16] |

Section 3: Standard Operating Procedures (SOPs)
Adherence to validated protocols is essential for safety and experimental integrity.

Protocol: Weighing and Handling Solid Compound
Preparation: Designate a specific area within the chemical fume hood for handling. Ensure

all required PPE is worn correctly.
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Container Handling: Before opening, gently tap the container to settle the contents. Open the

container slowly inside the fume hood.

Weighing: Use a spatula to carefully transfer the desired amount of solid to a tared weigh

boat or vessel. Avoid creating dust clouds. Use non-sparking tools.[5]

Post-Transfer: Securely close the primary container. Clean the spatula and weighing area

with a damp cloth (if compatible) to collect any residual dust before disposal as hazardous

waste.

Completion: After handling, remove gloves using the proper technique and wash hands

thoroughly with soap and water.[16]

Protocol: Storage
Container: Always store the compound in its original, tightly sealed container.[5][13]

Location: Store in a locked, dedicated cabinet in a cool, dry, and well-ventilated area.[5][8]

The storage area should be segregated from incompatible materials, particularly strong

oxidizers and acids.[11]

Labeling: Ensure the container is clearly labeled with the chemical name and all relevant

GHS hazard pictograms and statements.

Section 4: Emergency Procedures
Preparedness is key to mitigating the consequences of an incident.
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Emergency Spill Response Workflow

Spill Occurs

Alert personnel in the immediate area

Evacuate the area
(if necessary)

Don appropriate PPE
(respirator, gloves, etc.)

Contain the spill
(use inert absorbent material)

Carefully sweep/collect material

Place in a sealed container for
hazardous waste disposal

Decontaminate the area

Report the incident
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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